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Compound of Interest

Compound Name: S63845

Cat. No.: B610636 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

potent and selective MCL1 inhibitor, S63845. Adherence to these guidelines is essential for

ensuring personnel safety and maintaining experimental integrity in a research environment.

While some safety data sheets (SDS) may state that no special handling measures are

required, the potent bioactivity of S63845 necessitates a cautious approach consistent with

handling hazardous compounds.

I. Compound Data and Properties
Proper handling and experimental design begin with a thorough understanding of the

compound's physical and chemical properties.

Table 1: Chemical and Physical Properties of S63845

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b610636?utm_src=pdf-interest
https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

α(R)-[[(5S)-5-[3-chloro-2-methyl-4-[2-(4-methyl-

1-piperazinyl)ethoxy]phenyl]-6-(5-fluoro-2-

furanyl) thieno[2,3-d]pyrimidin-4-yl]oxy]-2-[[1-

(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methoxy]-

benzenepropanoic acid[1]

CAS Number 1799633-27-4[1][2][3][4]

Molecular Formula C₃₉H₃₇ClF₄N₆O₆S[1][3][4]

Molecular Weight 829.26 g/mol [3][4]

Appearance Solid powder[3]

Purity >99% by HPLC[3]

Table 2: Solubility of S63845

Solvent Solubility

DMSO ≥30 mg/mL[1]

DMF 30 mg/mL[1]

Ethanol 30 mg/mL[1]

Ethanol:PBS (pH 7.2) (1:7) 0.1 mg/mL[1]

Water Insoluble

Table 3: Storage and Stability

Condition Duration

Solid Powder at -20°C ≥ 4 years[1]

In Solvent at -80°C 1 year

In Solvent at -20°C 1 month
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II. Personal Protective Equipment (PPE)
Given the potent nature of S63845 as an MCL1 inhibitor, a comprehensive PPE protocol is

mandatory to prevent exposure through inhalation, dermal contact, or accidental ingestion.

Table 4: Recommended Personal Protective Equipment for Handling S63845
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PPE Category Item
Specifications and
Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade, powder-

free. The outer glove cuff

should extend over the gown

sleeve. This provides an extra

layer of protection, and the

outer glove can be removed

immediately if contaminated.

Body Protection Disposable Gown

Solid-front, back-closing, long-

sleeved gown made of a low-

permeability fabric (e.g.,

polyethylene-coated). This

protects skin and clothing from

contamination.

Eye & Face Protection Safety Goggles & Face Shield

ANSI Z87.1-compliant safety

goggles. A full face shield

should be worn over goggles,

especially when handling the

powder form or preparing

solutions, to protect against

splashes and aerosolized

particles.

Respiratory Protection N95 Respirator (or higher)

A NIOSH-approved N95 or

higher-rated respirator is

crucial when handling the solid

compound outside of a

containment system to prevent

inhalation of fine particles.

Foot Protection Disposable Shoe Covers

Should be worn in the

designated handling area and

removed before exiting to

prevent the spread of

contamination.
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III. Operational Plans: Safe Handling and
Experimental Workflow
A systematic approach to handling S63845 is critical to minimize exposure risk. All handling of

the solid compound and preparation of stock solutions should be performed within a certified

chemical fume hood or a ventilated balance enclosure.

Step-by-Step Handling Procedure:

Preparation:

Designate a specific area for handling S63845.

Ensure a chemical spill kit is readily accessible.

Decontaminate the work surface before and after use.

Assemble all necessary equipment (e.g., weigh paper, spatulas, vials, solvents) within the

containment area.

Weighing the Compound:

Don all required PPE as outlined in Table 4.

Tare the balance with the weigh paper or vessel.

Carefully dispense the desired amount of S63845 powder. Avoid creating dust.

Close the primary container securely.

Solution Preparation:

Add the appropriate solvent to the vessel containing the weighed S63845.

Gently swirl or vortex to dissolve. Sonication may be used to aid dissolution if necessary.

[5]
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Clearly label the solution with the compound name, concentration, solvent, date, and your

initials.

Post-Handling:

Decontaminate all surfaces and equipment that came into contact with S63845.

Dispose of all contaminated materials as hazardous waste according to the disposal plan.

Remove PPE in the correct order to avoid self-contamination (e.g., outer gloves, gown,

inner gloves).

Wash hands thoroughly with soap and water.
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Preparation

Handling in Containment

Post-Handling

Designate & Prepare Work Area

Don Appropriate PPE

Weigh S63845 Powder

Prepare Stock Solution

Label Vial Clearly

Decontaminate Surfaces & Equipment

Segregate & Dispose of Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Waste Generation Waste Collection & Segregation

Final Disposal

Contaminated Solids
(Gloves, Gown, Vials, etc.)

Labeled Hazardous
Solid Waste Bin

Unused Solutions &
Rinsates

Labeled Hazardous
Liquid Waste Container

Contaminated Sharps
(Needles, Syringes)

Chemically Contaminated
Sharps Container

Institutional Environmental
Health & Safety (EHS)

Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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